4-Bromo-5-propylthiophene-2-carboxylic acid
Cat. No. B1274316
M. Wt: 249.13 g/mol
InChI Key: WMBFFUJISNVJLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([C:10](=[O:11])[OH:12])[s:5][c:6]1[CH2:7][CH2:8][CH3:9].[CH3:19][OH:20].[OH2:18].[S:13](=[O:14])(=[O:15])([OH:16])[OH:17]>>[Br:1][c:2]1[cH:3][c:4]([C:10](=[O:11])[O:12][CH3:19])[s:5][c:6]1[CH2:7][CH2:8][CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCc1sc(C(=O)O)cc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCc1sc(C(=O)OC)cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
